N-(4-hydroxy-2,3,3-trimethylbutan-2-yl)-5-oxaspiro[2.4]heptane-2-carboxamide
Catalog No.
S7483061
CAS No.
M.F
C14H25NO3
M. Wt
255.35 g/mol
Availability
In Stock
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Product Name
N-(4-hydroxy-2,3,3-trimethylbutan-2-yl)-5-oxaspiro[2.4]heptane-2-carboxamide
IUPAC Name
N-(4-hydroxy-2,3,3-trimethylbutan-2-yl)-5-oxaspiro[2.4]heptane-2-carboxamide
Molecular Formula
C14H25NO3
Molecular Weight
255.35 g/mol
InChI
InChI=1S/C14H25NO3/c1-12(2,8-16)13(3,4)15-11(17)10-7-14(10)5-6-18-9-14/h10,16H,5-9H2,1-4H3,(H,15,17)
InChI Key
TXDXWVAOXSPKCF-UHFFFAOYSA-N
SMILES
CC(C)(CO)C(C)(C)NC(=O)C1CC12CCOC2
Canonical SMILES
CC(C)(CO)C(C)(C)NC(=O)C1CC12CCOC2
XLogP3
0.9
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
2
Exact Mass
255.18344366 g/mol
Monoisotopic Mass
255.18344366 g/mol
Heavy Atom Count
18
Dates
Last modified: 01-05-2024
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